Cas no 1887070-53-2 (2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine)

2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine structure
1887070-53-2 structure
Product Name:2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine
CAS No:1887070-53-2
MF:C6H6Cl2N2O2S
MW:241.095037937164
CID:6941543
PubChem ID:118936851
Update Time:2025-05-08

2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1887070-53-2
    • 2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine
    • SCHEMBL17581181
    • DB-191994
    • Inchi: 1S/C6H6Cl2N2O2S/c1-13(11,12)3-4-2-9-6(8)10-5(4)7/h2H,3H2,1H3
    • InChI Key: NACNPDUPSRAROD-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(N=1)Cl)CS(C)(=O)=O

Computed Properties

  • Exact Mass: 239.9527040Da
  • Monoisotopic Mass: 239.9527040Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.3Ų
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